Cas no 478080-43-2 (2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile)

• Product Name: 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile
• CAS No: 478080-43-2
• CID: 4653696
• Update Time: 2025-10-10

2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile

Additional information on 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile

Introduction to 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile (CAS No. 478080-43-2) in Modern Chemical Research

2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile, identified by the CAS number 478080-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nicotinonitrile derivatives, characterized by its unique structural features that include a phenoxy group and a phenyl ring substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile consists of a central nicotinonitrile backbone, which is a well-known moiety in medicinal chemistry due to its biological activity. The 2,3-dimethylphenoxy group attached to the pyridine ring introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the phenyl ring at the 4-position further enhances its potential as a pharmacophore, contributing to its binding affinity and selectivity.

In recent years, there has been growing interest in nicotinonitrile derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile makes it an intriguing subject for investigating novel therapeutic mechanisms. Researchers have been particularly interested in how the dimethylphenoxy and phenyl substituents influence the compound's pharmacokinetic behavior and target specificity.

One of the most compelling aspects of this compound is its potential application in developing new-generation pharmaceuticals. The combination of the nicotinonitrile core with the bulky aromatic groups suggests that it may interact with biological receptors in unique ways. This has led to several preclinical studies aimed at elucidating its mechanism of action. For instance, preliminary research indicates that 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile may inhibit certain enzymes involved in cell signaling pathways relevant to cancer progression. These findings are particularly promising given the increasing demand for targeted therapies that offer improved efficacy and reduced side effects.

The synthesis of 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile presents both challenges and opportunities for chemists. The multi-step process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only enhance synthetic efficiency but also allow for modifications that can fine-tune its biological activity.

From a material science perspective, 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile has shown potential as a building block for designing advanced materials with tailored properties. Its aromatic structure and functional groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its electronic characteristics through structural variations opens up possibilities for developing novel materials with enhanced performance.

The environmental impact of synthesizing and utilizing 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile is also an area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at making pharmaceutical production more environmentally friendly without compromising on quality or yield.

In conclusion, 2-(2,3-Dimethylphenoxy)-4-phenylnicotinonitrile (CAS No. 478080-43-2) represents a fascinating compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable tool for drug discovery, material science, and environmental chemistry. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain at the forefront of scientific inquiry in the coming years.